N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-4-fluoro-2-methylbenzenesulfonamide

• IUPAC Name: N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-4-fluoro-2-methylbenzenesulfonamide
• InChI: InChI=1S/C18H19FN2O4S/c1-3-21-8-9-25-16-6-5-14(11-15(16)18(21)22)20-26(23,24)17-7-4-13(19)10-12(17)2/h4-7,10-11,20H,3,8-9H2,1-2H3
• InChI Key: MBQXCKFQHCDUQF-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCOC2=C(C1=O)C=C(C=C2)NS(=O)(=O)C3=C(C=C(C=C3)F)C
• Molecular Formula: C18H19FN2O4S
• Molecular Weight: 378.4 g/mol

Description

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-4-fluoro-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C18H19FN2O4S and its molecular weight is 378.42. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-4-fluoro-2-methylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-4-fluoro-2-methylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enzyme Inhibition and Drug Design

Sulfonamide derivatives, including those with benzo[f][1,4]oxazepine structures, have been identified as potent inhibitors of carbonic anhydrases, which are therapeutically relevant to human health. For instance, the study by Sapegin et al. (2018) demonstrated that primary sulfonamide functionality facilitates the construction of [1,4]oxazepine rings, which act as carbonic anhydrase inhibitors (Sapegin et al., 2018). This suggests the compound could have similar applications in enzyme inhibition and pharmaceutical development.

Anticancer Potential

The anticancer activities of sulfonamide derivatives have been extensively studied. For example, Tsai et al. (2016) synthesized novel aminothiazole-paeonol derivatives, including sulfonamide structures, and found them to exhibit potent anticancer effects against various human cancer cell lines (Tsai et al., 2016). This highlights the potential of sulfonamide derivatives in anticancer drug design.

Antimicrobial and Antiproliferative Agents

Sulfonamides have also been recognized for their antimicrobial and antiproliferative properties. The work by Abd El-Gilil (2019) on N-ethyl-N-methylbenzenesulfonamide derivatives demonstrated their efficacy as antimicrobial and antiproliferative agents, pointing towards the wide-ranging applications of these compounds in combating microbial infections and cancer (Abd El-Gilil, 2019).

Organocatalytic Applications

The organocatalytic asymmetric Mannich reaction of 3-fluorooxindoles with dibenzo[b,f][1,4]oxazepines, leading to the construction of tetrasubstituted C‒F stereocenters, showcases the role of these compounds in advanced synthetic chemistry for creating enantioselective compounds (Li, Lin, & Du, 2019).